Cas no 156303-83-2 (1-Benzylazetidin-3-one)

• Product Name: 1-Benzylazetidin-3-one
• CAS No: 156303-83-2
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD08234882
• CID: 107430
• PubChem ID: 10034897
• Update Time: 2025-05-19

1-Benzylazetidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzylazetidin-3-one
• 3-Azetidinone,1-(phenylmethyl)-
• 1-Benzyl-3-oxo-azetidine
• 1-benzyl-azetidin-3-one
• 1-(Phenylmethyl)-3-azetidinone
• 1-Benzyl-3-oxoazetidine
• 1-benzylazatidine-3-one
• SB51022
• MFCD08234882
• DTXSID60434443
• AT27257
• 1-Benzyl-3-azetidinone
• Q-103153
• 156303-83-2
• SY042515
• AKOS006287429
• 3-Azetidinone, 1-(phenylmethyl)-
• CS-0105735
• BNTLMZDFEGZLOR-UHFFFAOYSA-N
• SCHEMBL2438031
• DB-003174

• MDL： MFCD08234882
• Inchi： InChI=1S/C10H11NO/c12-10-7-11(8-10)6-9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key： BNTLMZDFEGZLOR-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CN2CC(=O)C2

Computed Properties

• Exact Mass: 161.08400
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.178
• Boiling Point: 257 ºC
• Flash Point: 102 ºC
• PSA: 20.31000
• LogP: 1.00920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-Benzylazetidin-3-one

1-Benzylazetidin-3-one: A Comprehensive Overview

The compound with CAS No. 156303-83-2, commonly referred to as 1-Benzylazetidin-3-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a bicyclic structure comprising a benzyl group attached to an azetidinone ring, which is a four-membered lactam. The azetidinone core is particularly notable for its rigidity and ability to form hydrogen bonds, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of 1-Benzylazetidin-3-one as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the development of inhibitors for various enzymes, including kinases and proteases. The benzyl group attached to the azetidinone ring enhances the molecule's lipophilicity, which is crucial for improving bioavailability in drug candidates.

The synthesis of 1-Benzylazetidin-3-one typically involves multi-step reactions, often utilizing Michael addition or organocatalytic strategies. These methods not only ensure high yields but also allow for the incorporation of functional groups that can be further modified to tailor the molecule's properties. For instance, substituting the benzyl group with other aromatic or aliphatic moieties can significantly alter the compound's pharmacokinetic profile.

In terms of applications, 1-Benzylazetidin-3-one has shown promise in anti-inflammatory and anti-cancer studies. Preclinical data suggest that it may inhibit pro-inflammatory cytokines and induce apoptosis in cancer cells. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

Moreover, the structural versatility of 1-Benzylazetidin-3-one makes it an ideal candidate for combinatorial chemistry approaches. By appending different substituents, researchers can explore a wide range of biological activities, from antimicrobial to neuroprotective effects. This adaptability positions the compound as a valuable tool in both academic research and industrial drug discovery.

Looking ahead, ongoing investigations are focused on optimizing the synthesis of 1-Benzylazetidin-3-one to enhance scalability and reduce costs. Additionally, efforts are being made to evaluate its safety profile and efficacy in animal models, paving the way for potential clinical trials.

In conclusion, 1-Benzylazetidin-3-one (CAS No. 156303-83-2) stands out as a versatile and promising molecule with diverse applications in medicinal chemistry. Its unique structure and bioactive properties continue to inspire innovative research, making it a key player in the quest for new therapeutic solutions.